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Compound of Interest

Compound Name: D-Mannose-d

Cat. No.: B12408015

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling D-Mannose-d. The following
procedural steps and data are derived from safety data sheets (SDS) to ensure safe
operational and disposal practices.

Physical and Chemical Properties

For easy reference, the following table summarizes the key quantitative data for D-Mannose-d.

Property Value

Molecular Formula CeH1206

Molecular Weight 180.16 g/mol
Appearance White crystalline powder
Melting Point 139-142°CJ[1]

Solubility Soluble in water[2]
Relative Density 1.539[1]

Personal Protective Equipment (PPE) and Safe
Handling Protocols
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While D-Mannose-d is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is crucial to minimize exposure and prevent contamination.[3][4][5]

Recommended Personal Protective Equipment

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
to protect against dust particles.[6][7][8]

o Hand Protection: Use nitrile or latex gloves to prevent skin contact.[6][7][9] Change gloves
immediately if they become contaminated.

o Body Protection: A standard laboratory coat should be worn to protect skin and clothing from
dust.[7][8][9] Ensure the lab coat is buttoned.[8]

» Respiratory Protection: In situations where dust may be generated and ventilation is
inadequate, a NIOSH-approved respirator for particulates (e.g., N95) is recommended.[2][7]

Step-by-Step Handling Procedures

e Preparation:
o Ensure a clean and organized workspace.
o Verify that a functioning eyewash station and safety shower are accessible.[1]
o Don the required PPE: lab coat, safety glasses, and gloves.

e Handling and Use:

[¢]

Handle D-Mannose-d in a well-ventilated area.[1]

o

Minimize the creation of dust during handling and weighing.[1][2][10]

o

Keep the container tightly closed when not in use.[1][2][6]

[¢]

Avoid contact with skin, eyes, and clothing.[1][6][10]

[¢]

Do not eat, drink, or smoke in the handling area.[1][2][4]
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o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][2][6]

o Storage:
o Store in a cool, dry, and well-ventilated area.[1][6]
o Keep the container tightly sealed to prevent moisture absorption as it is hygroscopic.[1]

o Store away from incompatible substances and sources of ignition.[1][2]

Spill and Emergency Procedures
o Small Spills:

[¢]

Wear appropriate PPE.

o

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[1][2]

[e]

Place the collected material into a suitable container for disposal.[1]

o

Clean the spill area with water.[2]
e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][2] If irritation persists, seek medical attention.

[1]

o Skin Contact: Wash off with soap and plenty of water.[1] Remove contaminated clothing.

[1]
o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[2]

Disposal Plan

The generation of waste should be minimized wherever possible.[2]
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e Product Disposal: Dispose of unused D-Mannose-d in accordance with local, state, and
federal regulations. While not classified as hazardous, it should not be disposed of in regular
trash or down the drain without consulting institutional guidelines.[2][3][6]

o Container Disposal: Empty containers can be recycled after being thoroughly rinsed.[3]
Contaminated packaging should be handled in the same way as the substance itself.[3]

Operational Workflow for Handling D-Mannose-d

The following diagram illustrates the logical workflow for the safe handling of D-Mannose-d in a

laboratory setting.
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Caption: Safe handling workflow for D-Mannose-d.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12408015?utm_src=pdf-body-img
https://www.benchchem.com/product/b12408015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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